Cas no 827036-70-4 (Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-)

• Product Name: Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-
• CAS No: 827036-70-4
• MF: C₂₂H₃₄N₄O₆
• MW: 450.528565883636
• CID: 686073
• PubChem ID: 11430850
• Update Time: 2025-04-19

Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy- Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-N-[2-[[8-(hydroxyamino)-8-oxooctanoyl]amino]phenyl]octanediamide
• 827036-70-4
• Octanediamide, N,N''-1,2-phenylenebis[N'-hydroxy-
• DTXSID90465649
• SCHEMBL11396983

• Inchi： 1S/C22H34N4O6/c27-19(13-5-1-3-7-15-21(29)25-31)23-17-11-9-10-12-18(17)24-20(28)14-6-2-4-8-16-22(30)26-32/h9-12,31-32H,1-8,13-16H2,(H,23,27)(H,24,28)(H,25,29)(H,26,30)
• InChI Key： SUBFRXOTWVGOOF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NO)=O)NC1C=CC=CC=1NC(CCCCCCC(NO)=O)=O

Computed Properties

• Exact Mass: 450.24783482g/mol
• Monoisotopic Mass: 450.24783482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 157Ų